2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-ol

• IUPAC Name: 2-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-ol
• InChI: InChI=1S/C8H12N2O/c1-6-5-10-4-2-3-7(11)8(10)9-6/h5,7,11H,2-4H2,1H3
• InChI Key: HMOVIJCAOVYNEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2CCCC(C2=N1)O
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol

Description

“2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine 2HCL” is a chemical compound with the CAS Number: 1363404-99-2. It has a molecular weight of 210.11. The compound is a white to yellow solid at room temperature.

Synthesis Analysis

The synthesis of similar compounds, such as 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide derivatives, has been accomplished in six steps from commercially available 2-amino pyrimidine. The condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux led to the generation of hydrazone derivatives.

Molecular Structure Analysis

The IUPAC name of the compound is 2-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine dihydrochloride. The InChI code is 1S/C7H11N3.2ClH/c1-6-5-10-3-2-8-4-7(10)9-6;;/h5,8H,2-4H2,1H3;2*1H.

Chemical Reactions Analysis

While specific chemical reactions involving “2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-8-ol” are not available, similar compounds such as 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine derivatives have been synthesized through condensation reactions.

Physical And Chemical Properties Analysis

The compound is a white to yellow solid at room temperature. It has a molecular weight of 210.11. The compound should be stored at a temperature between 2-8°C.

Scientific Research Applications

Catalytic Synthesis of Bicyclic Imidazole Derivatives

Bäuerlein et al. (2009) described the formation of 8-Hydroxy-6-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine through a novel one-pot catalytic synthesis, utilizing a tandem hydroformylation-cyclization sequence. This method provides a selective and efficient route for synthesizing bicyclic imidazole derivatives (Bäuerlein et al., 2009).

Synthesis of Farnesyltransferase Inhibitor Analogues

Dinsmore et al. (2000) achieved the synthesis of 8-amino-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine ring system via intramolecular cyclization. This process was used to produce farnesyltransferase inhibitor analogues with improved in vivo metabolic stability (Dinsmore et al., 2000).

Enantioselective Synthesis via Hydrogenation

Schlepphorst et al. (2018) reported the enantioselective synthesis of tetrahydroimidazo[1,2-a]pyridines using a ruthenium/N-heterocyclic carbene catalyst. The process allows complete regioselectivity, good to excellent yields, and broad functional group tolerance, directly yielding 5,6,7,8-tetrahydroimidazo[1,2-a]pyridines found in numerous bioactive molecules (Schlepphorst et al., 2018).

Insecticidal Activities of Tetrahydroimidazo[1,2-a]pyridine Derivatives

Zhang et al. (2010) synthesized a series of tetrahydroimidazo[1,2-a]pyridine derivatives which showed significant insecticidal activities against pea aphids. The activities were notably influenced by the substituents and their positions, with a fluoro group at the 2-position enhancing activity (Zhang et al., 2010).

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, and H335. It is recommended to handle the compound with precautionary measures such as P280, P305+P351+P338.